Cas no 138965-88-5 (Isocoronarin D)

Isocoronarin D Properties

Names and Identifiers

• Isocoronarin D
• (3E)-4-Hydroxy-3-{2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylenedec ahydro-1-naphthalenyl]ethylidene}dihydro-2(3H)-furanone
• Fazol
• Isoconazol
• Isoconazole
• Isoconazolum
• Travogen
• 14-Hydroxy-8(17)
• [ "14-Hydroxy-8(17)", "12-labdadien-16", "15-olide" ]
• 138965-88-5
• 2(3H)-Furanone, 3-[2-(decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl)ethylidene]dihydro-4-hydroxy-, [1S-[1(3E,4S*),4a,8a]]-; (3E,4R)-3-[2-[(1S,4aS,8aS)-Decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]ethylidene]dihydro-4-hydroxy-2(3H)-furanone
• FS-10323
• (3E)-3-[2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethylidene]-4-hydroxyoxolan-2-one
• Calcaratarin D
• (+)-Calcaratarin D
• isocoronarin D
• DA-64530
• +Expand

• InChIKey： WCYYIFXENZTEHA-NBZWFYJJSA-N
• Inchi： InChI=1S/C20H30O3/c1-13-6-9-17-19(2,3)10-5-11-20(17,4)15(13)8-7-14-16(21)12-23-18(14)22/h7,15-17,21H,1,5-6,8-12H2,2-4H3/b14-7-/t15-,16-,17-,20+/m0/s1
• SMILES： O[C@H]1COC(=O)/C/1=C\C[C@H]1C(=C)CC[C@H]2C(CCC[C@]12C)(C)C

Computed Properties

• Exact Mass: 318.21900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 318.21949481g/mol
• Heavy Atom Count: 23
• Complexity: 545
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 4.01940
• PSA: 46.53000
• Boiling Point: 468.4±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 187.7±21.5 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3